Cas no 2171210-09-4 ((1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid
• CAS No: 2171210-09-4
• MF: C₂₇H₂₃IN₂O₅
• MW: 582.386399507523
• CID: 5860298
• PubChem ID: 165580556
• Update Time: 2025-07-31

(1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-iodobenzamido]cyclobutane-1-carboxylic acid
• (1s,3s)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-iodobenzamido]cyclobutane-1-carboxylic acid
• EN300-1531553
• 2171210-09-4
• 2171216-07-0
• 2172264-62-7
• EN300-1531648
• EN300-1531279
• (1r,3r)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-iodobenzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H23IN2O5/c28-23-13-15(25(31)29-17-11-16(12-17)26(32)33)9-10-24(23)30-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： UFQXTTHBCCIMSQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 582.06517g/mol
• Monoisotopic Mass: 582.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid

Research Brief on (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid (CAS: 2171210-09-4)

The compound (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid (CAS: 2171210-09-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the iodine substituent makes it a versatile building block for the construction of complex molecular architectures. Researchers have successfully employed this compound in solid-phase peptide synthesis (SPPS) to develop targeted drug candidates with enhanced stability and bioavailability.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating protein-protein interactions (PPIs) involved in cancer progression. The cyclobutane ring structure, combined with the iodobenzamide moiety, was found to selectively bind to specific oncogenic targets, thereby inhibiting tumor growth in preclinical models. These findings suggest that (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid could serve as a promising scaffold for the development of next-generation anticancer agents.

Further investigations into the compound's pharmacokinetic properties revealed favorable absorption and distribution profiles. The carboxylic acid functional group enhances its solubility, while the Fmoc group facilitates efficient delivery across cellular membranes. These characteristics make it an attractive candidate for further optimization and clinical translation.

In conclusion, (1r,3r)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-iodobenzamidocyclobutane-1-carboxylic acid (CAS: 2171210-09-4) represents a valuable tool in medicinal chemistry, with potential applications spanning from peptide synthesis to targeted cancer therapy. Ongoing research is expected to uncover additional therapeutic avenues for this compound, solidifying its position as a key player in the field of chemical biology.